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Introduction

Calconcarboxylic acid, also known as Patton and Reeder's indicator, is a highly selective
metallochromic indicator used for the complexometric titration of calcium ions (Ca?*) with
ethylenediaminetetraacetic acid (EDTA).[1][2][3] This indicator is particularly valuable for
determining calcium levels in various samples, including water, biological fluids, and
pharmaceutical preparations, especially in the presence of magnesium ions (Mg2+).[2][3][4][5]
At a pH of 12-14, magnesium precipitates as magnesium hydroxide, preventing its interference
with the calcium titration.[1][4][6]

The principle of this titration lies in the formation of a more stable complex between EDTA and
calcium ions compared to the complex formed between calconcarboxylic acid and calcium.[1]
[4] Initially, in the presence of calcium ions at an alkaline pH, calconcarboxylic acid forms a
wine-red complex.[1][4] During the titration with EDTA, a stronger chelating agent, the EDTA
progressively binds with the free calcium ions. At the endpoint, EDTA displaces the
calconcarboxylic acid from the calcium-indicator complex, resulting in a sharp and clear color
change from wine-red to a pure blue, indicating the complete complexation of calcium by
EDTA.[1][4][6]

Quantitative Data Summary
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The following tables summarize the key quantitative parameters associated with the

preparation and use of Calconcarboxylic acid indicator solution.

Table 1: Properties of Calconcarboxylic Acid

Property Value References
Patton and Reeder's Reagent,
3-hydroxy-4-[(2-hydroxy-4-

Synonyms sulfonaphthalen-1- [11[2]
yl)diazenyllnaphthalene-2-
carboxylic acid

CAS Number 3737-95-9 [2]

Molecular Formula C21H14aN207S [2]

Molecular Weight 438.41 g/mol [3]

Melting Point ~300 °C (decomposes) [11[7]
Soluble in water, ethanol,

Solubility methanol, and sodium

hydroxide solutions.[1][5]

Optimal pH Range

12-14

[1](4](6]

Color Change (Ca?* Titration)

Wine-Red to Blue

[1]14]

Table 2: Reagent and Solution Preparation
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Reagent/Solution

Preparation Protocol

Notes

Calconcarboxylic Acid Indicator
(Solid Mixture)

Grind 1 part of
calconcarboxylic acid with 100
parts of an inert salt such as
sodium chloride (NaCl) or

potassium sulfate (K2SOa).

The solid mixture is stable and

convenient for use.[4]

Calconcarboxylic Acid Indicator

Solution

Dissolve 50 mg of
calconcarboxylic acid in 100
mL of 0.1 M sodium hydroxide
(NaOH) solution.

The solution can be unstable
in strongly alkaline conditions
and is often best prepared
fresh or added just before
titration.[4][8]

Standard 0.01 M EDTA

Solution

Dissolve 3.722 g of disodium
EDTA dihydrate in deionized
water and dilute to 1000 mL in

a volumetric flask.

Standardize against a primary

standard calcium solution.

2 M Sodium Hydroxide (NaOH)

Solution

Dissolve 80 g of NaOH pellets
in deionized water and
carefully dilute to 1000 mL.

This solution is highly
corrosive; handle with
appropriate personal protective

equipment.

Experimental Protocols
Preparation of Calconcarboxylic Acid Indicator (Solid

Mixture)

e Weigh 1.0 g of calconcarboxylic acid powder and 100 g of dry, crystalline sodium chloride.

o Combine the two components in a clean, dry mortar.

o Grind the mixture with a pestle until a homogeneous, finely powdered mixture is obtained.

 Store the indicator mixture in a tightly sealed, labeled container in a cool, dry place.[9][10]

Protocol for Complexometric Titration of Calcium
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Reagents and Materials:

e Calcium-containing sample

e Standard 0.01 M EDTA solution

e Calconcarboxylic acid indicator (solid mixture or solution)

e 2 M Sodium Hydroxide (NaOH) solution

e Deionized water

e Burette (50 mL)

e Pipette (e.g., 25 mL)

e Conical flasks (250 mL)

e Magnetic stirrer and stir bar

Procedure:

o Pipette a known volume (e.g., 25.00 mL) of the calcium-containing sample into a 250 mL
conical flask.[4]

o Add approximately 75 mL of deionized water.[4]

e Add 2 mL of 2 M NaOH solution to the flask to adjust the pH to between 12 and 13.[4] Swirl
the flask to mix. If magnesium is present, a precipitate of magnesium hydroxide (Mg(OH)2)
may form.[1][4]

 Allow the solution to stand for about 5 minutes to ensure complete precipitation of any
interfering ions.[11]

e Add a small amount (approximately 100 mg) of the solid calconcarboxylic acid indicator
mixture or a few drops of the indicator solution.[4]
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o Swirl the flask to dissolve the indicator. The solution should turn a distinct wine-red color in
the presence of calcium ions.[1][4]

« Titrate the solution with the standard 0.01 M EDTA solution from the burette while
continuously stirring with a magnetic stirrer.[4]

e The endpoint is reached when the color of the solution changes sharply from wine-red to a
pure blue.[1][4]

¢ Record the volume of EDTA used.

o Repeat the titration at least two more times with fresh sample aliquots to ensure concordant
results (titres agreeing within 0.1 mL).[4][11]

Calculation of Calcium Concentration:

The concentration of calcium in the sample can be calculated using the following formula:

Calcium (mg/L) = (V_EDTA x M_EDTA x Molar Mass_Ca x 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used in the titration (L)

M_EDTA = Molarity of the standard EDTA solution (mol/L)

Molar Mass_Ca = Molar mass of calcium (40.08 g/mol )

V_sample = Volume of the sample taken for titration (L)

Visualizations
Experimental Workflow for Calcium Titration

The following diagram illustrates the key steps in the determination of calcium concentration
using a complexometric titration with Calconcarboxylic acid as an indicator.
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Caption: Workflow for Calcium Determination using Calconcarboxylic Acid.
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Signaling Pathway of Indicator Action

This diagram illustrates the chemical principle of the color change of Calconcarboxylic acid
during the EDTA titration of calcium.

At/After Endpoint

Blue Color

Before Endpoint

Wine-Red Color

Ca?*-EDTA Complex

Caz*-Calconcarboxylic Acid Complex .
+ EDTA (Titrant)

Free Calconcarboxylic Acid

Click to download full resolution via product page

Caption: Mechanism of Calconcarboxylic Acid Indicator Color Change.

Stability and Storage

The solid calconcarboxylic acid indicator, especially when mixed with an inert salt, is stable
when stored in a tightly closed container in a cool, dry, and well-ventilated area, protected from
light.[9][10][12] Solutions of calconcarboxylic acid, particularly in strongly alkaline conditions,
may be less stable and it is often recommended to prepare them fresh or add the indicator just
before starting the titration.[4][6]
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Conclusion

Calconcarboxylic acid is a robust and highly selective indicator for the complexometric
determination of calcium. Its sharp endpoint and ability to function in the presence of
magnesium make it a superior choice for many applications in research, quality control, and
clinical diagnostics. Adherence to the detailed protocols provided in these notes will facilitate
accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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